Cas no 1379365-18-0 (1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol)
1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol
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- MDL: MFCD11521243
- Inchi: 1S/C10H12F2O2/c1-3-8(13)6-4-7(11)10(12)9(5-6)14-2/h4-5,8,13H,3H2,1-2H3
- InChI Key: BKWQDBRZMVNXKS-UHFFFAOYSA-N
- SMILES: C(C1=CC(OC)=C(F)C(F)=C1)(O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434196-1 g |
1-(3,4-Difluoro-5-methoxyphenyl)-1-propanol |
1379365-18-0 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB434196-5 g |
1-(3,4-Difluoro-5-methoxyphenyl)-1-propanol |
1379365-18-0 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB434196-1g |
1-(3,4-Difluoro-5-methoxyphenyl)-1-propanol; . |
1379365-18-0 | 1g |
€1621.70 | 2025-02-27 | ||
| abcr | AB434196-5g |
1-(3,4-Difluoro-5-methoxyphenyl)-1-propanol |
1379365-18-0 | 5g |
€1373.40 | 2023-09-04 | ||
| Ambeed | A642340-1g |
1-(3,4-Difluoro-5-methoxyphenyl)propan-1-ol |
1379365-18-0 | 97% | 1g |
$441.0 | 2024-04-24 |
1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol
Comprehensive Analysis of 1-(3,4-Difluoro-5-methoxyphenyl)propan-1-ol (CAS No. 1379365-18-0): Properties, Applications, and Industry Trends
In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, 1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol (CAS 1379365-18-0) has emerged as a compound of significant interest. This fluorinated aromatic alcohol derivative combines unique structural features with versatile reactivity, making it valuable for drug discovery and material science applications. Researchers and manufacturers are increasingly focusing on this molecule due to its potential in addressing modern challenges like targeted drug delivery and sustainable synthesis.
The molecular structure of 1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol features two strategically placed fluorine atoms at the 3- and 4-positions of the phenyl ring, along with a methoxy group at the 5-position. This electron-deficient aromatic system demonstrates remarkable stability while maintaining reactivity at the propanol side chain. Current literature suggests its growing importance in developing PET imaging agents and bioactive molecules, particularly in neurological and oncological research areas where fluorinated compounds show enhanced blood-brain barrier penetration.
From a synthetic chemistry perspective, CAS 1379365-18-0 represents an excellent example of modern green chemistry approaches. Recent patents highlight innovative production methods using catalytic hydrogenation and asymmetric synthesis techniques that minimize waste generation. These advancements align with the pharmaceutical industry's push toward environmentally friendly manufacturing processes, a topic generating substantial discussion in academic circles and industry forums.
The physicochemical properties of 1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol contribute to its utility across multiple domains. With moderate lipophilicity (predicted logP ~2.1) and good thermal stability (decomposition >200°C), this compound serves as an ideal building block for medicinal chemistry applications. Its balanced solubility profile allows for diverse formulation possibilities, addressing one of the most common challenges in drug development - achieving optimal bioavailability.
Emerging applications for this compound extend beyond traditional pharmaceutical uses. Materials scientists are exploring its potential in liquid crystal formulations and advanced polymer systems, where the difluoromethoxy substitution pattern can influence mesophase behavior. Additionally, its derivatives show promise in agrochemical research, particularly in developing next-generation crop protection agents with improved environmental profiles.
Quality control and analytical characterization of 1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol require specialized techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy for purity assessment, while X-ray crystallography has been instrumental in confirming its molecular configuration. These analytical approaches ensure batch-to-batch consistency crucial for GMP production and regulatory compliance in pharmaceutical applications.
The commercial landscape for CAS 1379365-18-0 reflects growing market demand. Several custom synthesis providers and chemical suppliers have included this compound in their catalogs, offering various scales from milligram quantities for research to kilogram batches for development purposes. Pricing trends indicate steady growth, mirroring the broader expansion of the fluorochemicals market projected to exceed $5 billion by 2027.
Safety considerations for handling 1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory systems, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. Material safety data sheets emphasize proper ventilation control and chemical storage conditions to maintain product integrity and workplace safety.
Future research directions for this compound focus on expanding its structure-activity relationships in medicinal applications and exploring novel derivatization pathways. Computational chemistry studies using molecular docking and QSAR modeling are underway to predict new biological targets. The compound's versatility positions it as a key player in developing next-generation therapeutics and functional materials that address current healthcare and technological challenges.
For researchers considering 1-(3,4-difluoro-5-methoxyphenyl)propan-1-ol for their projects, several practical aspects merit attention. Solvent selection significantly impacts reaction outcomes, with polar aprotic solvents generally providing optimal results for most transformations. Storage under inert atmosphere at controlled temperatures helps maintain stability over extended periods. These practical insights, combined with the compound's synthetic flexibility, make it an attractive option for lead optimization and structure-property studies across multiple disciplines.
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